Cas no 2679858-70-7 (rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a functionalized phenyl ring and a reactive allyloxycarbonyl (Alloc) protected amine group. The compound’s cyclopropane core imparts structural rigidity, while the carboxylic acid and Alloc-protected amine moieties offer versatile sites for further synthetic modifications, such as peptide coupling or deprotection for amine reactivity. Its stereochemical configuration (1R,2R) may be critical for applications in asymmetric synthesis or bioactive molecule development. This compound is particularly valuable in medicinal chemistry and materials science, where precise control over molecular geometry and functional group compatibility is required.
rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid structure
2679858-70-7 structure
Product Name:rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid
CAS No:2679858-70-7
MF:C15H17NO4
MW:275.299784421921
CID:6135663
PubChem ID:165908832
Update Time:2025-05-19

rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid
    • EN300-28284467
    • 2679858-70-7
    • Inchi: 1S/C15H17NO4/c1-2-7-20-15(19)16-9-10-3-5-11(6-4-10)12-8-13(12)14(17)18/h2-6,12-13H,1,7-9H2,(H,16,19)(H,17,18)/t12-,13+/m0/s1
    • InChI Key: SWMZCUHRVPCAMT-QWHCGFSZSA-N
    • SMILES: OC([C@@H]1C[C@H]1C1C=CC(CNC(=O)OCC=C)=CC=1)=O

Computed Properties

  • Exact Mass: 275.11575802g/mol
  • Monoisotopic Mass: 275.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 75.6Ų

rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid Pricemore >>

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rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid Related Literature

Additional information on rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid (CAS No. 2679858-70-7)

The compound rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid (CAS No. 2679858-70-7) is a cyclopropane derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropane ring and a carboxylic acid functional group, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in inflammation and metabolic disorders.

One of the most searched questions about this compound is: "What are the applications of rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid in drug development?" The answer lies in its ability to act as a precursor for synthesizing bioactive molecules. Its cyclopropane moiety is known to enhance metabolic stability, while the carboxylic acid group facilitates interactions with target proteins. This dual functionality positions it as a promising candidate for designing novel therapeutics.

Another trending topic in the scientific community is the synthetic routes for CAS No. 2679858-70-7. Researchers often search for "efficient synthesis methods for rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid" to optimize production. Recent advancements in green chemistry have led to more sustainable approaches, such as catalytic cyclopropanation and microwave-assisted reactions, reducing environmental impact while maintaining high yields.

The compound's pharmacokinetic properties are also a focal point for many studies. Questions like "How does the structure of CAS No. 2679858-70-7 influence its bioavailability?" are common. The cyclopropane ring contributes to its lipophilicity, which can improve cell membrane permeability, while the carboxylic acid group enhances solubility in aqueous environments. This balance makes it suitable for oral and injectable formulations.

In the context of AI-driven drug discovery, rac-(1R,2R)-2-[4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)phenyl]cyclopropane-1-carboxylic acid has gained attention as a scaffold for virtual screening. Machine learning models are being trained to predict its interactions with various biological targets, accelerating the identification of potential drug candidates. This aligns with the growing demand for computational chemistry solutions in modern research.

Lastly, the compound's role in personalized medicine is another area of interest. With the rise of precision healthcare, researchers are exploring how derivatives of CAS No. 2679858-70-7 can be tailored to individual patient needs. Its modular structure allows for easy modification, enabling the development of targeted therapies with minimal side effects.

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